Cas no 92163-82-1 (3-(4-methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one)

• Product Name: 3-(4-methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one
• CAS No: 92163-82-1
• MF: C₁₄H₁₁NO₃S₂
• MW: 305.372040987015
• CID: 2814722
• PubChem ID: 4912944
• Update Time: 2025-11-01

3-(4-methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one
• F1641-0101
• SR-01000087913
• 92163-82-1
• 3-tosylbenzo[d]thiazol-2(3H)-one
• STK895150
• DTXSID50406730
• HMS1492J17
• AT-057/42796578
• CHEMBL5010963
• 3-(p-tolylsulfonyl)-2(3h)-benzothiazolone
• SR-01000087913-1
• AKOS001145340
• 3-[(4-methylphenyl)sulfonyl]-1,3-benzothiazol-2(3H)-one
• CCG-120041
• Z111676320
• ChemDiv3_006903
• IDI1_024813
• 2(3H)-Benzothiazolone, 3-[(4-methylphenyl)sulfonyl]-

• Inchi： 1S/C14H11NO3S2/c1-10-6-8-11(9-7-10)20(17,18)15-12-4-2-3-5-13(12)19-14(15)16/h2-9H,1H3
• InChI Key： VXEPQANTIWUZDC-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C(=O)SC2C=CC=CC1=2)(=O)=O

Computed Properties

• Exact Mass: 305.01803556Da
• Monoisotopic Mass: 305.01803556Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 477
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 88.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(4-methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one

Introduction to 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one (CAS No. 92163-82-1)

3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one, also known by its CAS number 92163-82-1, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzothiazoles, which are characterized by a six-membered ring containing sulfur and nitrogen atoms. The unique structural features of 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one make it a valuable scaffold for the development of novel therapeutic agents.

The chemical structure of 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one consists of a benzothiazole core linked to a 4-methylbenzenesulfonyl group. The sulfonyl moiety is known for its ability to enhance the pharmacological properties of molecules by improving their solubility and metabolic stability. This makes 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one an attractive candidate for various biological applications.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one. One notable area of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory effects on certain kinases, which are key enzymes in signal transduction pathways that regulate cell growth and survival. This property makes it a promising lead for the development of anticancer drugs.

Beyond its potential as an anticancer agent, 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one has also been investigated for its anti-inflammatory and analgesic properties. Research has demonstrated that this compound can effectively reduce inflammation and pain by modulating the activity of pro-inflammatory cytokines and mediators. These findings suggest that it could be developed into a novel therapeutic for conditions such as arthritis and other inflammatory disorders.

The synthesis of 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one has been well-documented in the literature. One common synthetic route involves the reaction of 4-methylbenzenesulfonyl chloride with 2-aminothiophenol followed by cyclization to form the benzothiazole ring. This method provides a high yield and purity of the final product, making it suitable for large-scale production in both academic and industrial settings.

The physicochemical properties of 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one have been extensively characterized. It is a white crystalline solid with a melting point ranging from 150 to 155°C. The compound is moderately soluble in organic solvents such as methanol and dimethyl sulfoxide (DMSO) but has limited solubility in water. These properties are crucial for optimizing its formulation and delivery in pharmaceutical applications.

In terms of safety and toxicity, preliminary studies have indicated that 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one exhibits low toxicity at therapeutic concentrations. However, further investigations are necessary to fully understand its safety profile and potential side effects. Preclinical studies have shown that this compound is well-tolerated in animal models and does not exhibit significant cytotoxicity or genotoxicity.

The pharmacokinetic properties of 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one have also been studied to evaluate its suitability as a drug candidate. Research has demonstrated that it has good oral bioavailability and a favorable pharmacokinetic profile, with a half-life suitable for once-daily dosing regimens. These characteristics make it an attractive candidate for further development into clinical trials.

Clinical trials are currently underway to assess the efficacy and safety of 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one in various therapeutic areas. Early-phase trials have shown promising results in terms of safety and tolerability. Phase II trials are expected to provide more detailed insights into its therapeutic potential and optimal dosing regimens.

In conclusion, 3-(4-Methylbenzenesulfonyl)-2,3-dihydro-1,3-benzothiazol-2-one (CAS No. 92163-82-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable physicochemical properties make it an attractive scaffold for drug development. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses in medicine.